N-(pyridin-3-ylmethyl)morpholine-4-carboxamide
Description
N-(pyridin-3-ylmethyl)morpholine-4-carboxamide, also known as PMY or PMY-2, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. PMY is a small molecule that belongs to the class of heterocyclic compounds and has a molecular weight of 249.3 g/mol.
Scientific Research Applications
- N-(pyridin-3-ylmethyl)morpholine-4-carboxamide has demonstrated antitumor properties. Researchers have investigated its effects on cancer cells, exploring potential mechanisms of action and its ability to inhibit tumor growth. Studies often involve cell lines or animal models to assess its efficacy against specific cancer types .
- The compound has been evaluated for its antibacterial activity. Researchers explore its potential as a novel antibiotic agent, studying its effectiveness against various bacterial strains. Investigations include in vitro assays and animal models to assess its antimicrobial properties .
- N-[(pyridin-3-yl)methyl]morpholine-4-carboxamide has been investigated for its anti-inflammatory effects. Studies focus on its ability to modulate inflammatory pathways, potentially offering therapeutic benefits in conditions such as autoimmune diseases or chronic inflammation .
- Beyond antibacterial effects, the compound may exhibit broader antimicrobial activity. Researchers explore its impact on fungi, viruses, and other microorganisms. Understanding its mode of action and specificity is crucial for potential clinical applications .
- The antioxidant property of N-(pyridin-3-ylmethyl)morpholine-4-carboxamide has been studied. Researchers assess its ability to scavenge free radicals, which play a role in oxidative stress-related diseases. Comparisons with known antioxidants, such as ascorbic acid, provide insights into its efficacy .
- Due to its unique structure, the compound may serve as a building block for drug delivery systems. Researchers investigate its compatibility with various carriers (liposomes, nanoparticles, etc.) to enhance drug solubility, stability, and targeted delivery .
Antitumor Activity
Antibacterial Applications
Anti-Inflammatory Potential
Antimicrobial Properties
Free Radical Scavenging
Drug Delivery Systems
These applications highlight the versatility and potential of N-(pyridin-3-ylmethyl)morpholine-4-carboxamide in diverse scientific contexts. Further research is essential to fully unlock its therapeutic benefits and explore additional applications. 🌟
properties
IUPAC Name |
N-(pyridin-3-ylmethyl)morpholine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O2/c15-11(14-4-6-16-7-5-14)13-9-10-2-1-3-12-8-10/h1-3,8H,4-7,9H2,(H,13,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UGZFHCXZTNDQCU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)NCC2=CN=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(pyridin-3-ylmethyl)morpholine-4-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-methoxy-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide](/img/structure/B2636374.png)
![Methyl 2-[(3R,4S)-3-cyclopropylpiperidin-4-yl]acetate;hydrochloride](/img/structure/B2636375.png)
![8-[2-hydroxyethyl(methyl)amino]-3-methyl-7H-purine-2,6-dione](/img/structure/B2636376.png)
![1-(6-{[(E)-2-(4-methoxyphenyl)ethenyl]amino}-1,3-benzodioxol-5-yl)-1-ethanone](/img/structure/B2636385.png)
![1-[4-(3-Ethyl-3-methylpiperidine-1-carbonyl)piperidin-1-yl]prop-2-en-1-one](/img/structure/B2636386.png)
